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Compound of Interest

Compound Name:
D-(-)-3-Phosphoglyceric acid

disodium

Cat. No.: B037804 Get Quote

Technical Support Center: D-(-)-3-
Phosphoglyceric Acid Disodium Salt
This technical support center provides guidance on ensuring the stability of D-(-)-3-
Phosphoglyceric acid disodium salt solutions for researchers, scientists, and drug

development professionals.

Frequently Asked Questions (FAQs)
Q1: What is the recommended storage condition for solid D-(-)-3-Phosphoglyceric acid
disodium salt?

The solid form of D-(-)-3-Phosphoglyceric acid disodium salt should be stored at -20°C in a

tightly sealed container in a dry place.[1][2] While the product is chemically stable at room

temperature, long-term storage at -20°C is recommended to ensure its integrity.[1]

Q2: How should I prepare a stock solution of D-(-)-3-Phosphoglyceric acid disodium salt?

To prepare a stock solution, it is recommended to dissolve the solid in high-purity water, such

as Type I ultrapure water.[2] For applications requiring sterility, the solution should be filtered

through a 0.22 μm filter before use.[3]
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Q3: What are the recommended storage conditions for D-(-)-3-Phosphoglyceric acid
disodium salt solutions?

Stock solutions can be stored under the following conditions:

-80°C for up to 6 months.[3]

-20°C for up to 1 month.[3]

Solutions should be stored in tightly sealed containers to protect them from moisture.[3]

Q4: What is the appearance of a properly prepared solution?

When dissolved in water, D-(-)-3-Phosphoglyceric acid disodium salt should form a clear,

colorless to faintly yellow solution.[4]
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Issue Possible Cause Recommended Action

Difficulty Dissolving the Solid
Low-quality solvent or

insufficient mixing.

Use high-purity water and

ensure thorough vortexing or

mixing. Gentle warming can be

attempted, but monitor for any

signs of degradation (e.g.,

color change).

Precipitate Forms in the

Solution Upon Storage

The solution may be

supersaturated or has

undergone freeze-thaw cycles.

Warm the solution to 37°C to

attempt redissolving the

precipitate. If it persists,

centrifuge the solution and use

the supernatant. Avoid multiple

freeze-thaw cycles by

aliquoting the stock solution.

Solution Appears Cloudy or

Discolored

Potential microbial

contamination or chemical

degradation.

Discard the solution. Prepare a

fresh stock solution using

sterile techniques and a 0.22

µm filter. Ensure the storage

container is sterile.

Inconsistent Experimental

Results

Degradation of the compound

due to improper storage.

Verify the storage conditions

and age of the stock solution.

If the solution has been stored

for longer than the

recommended period, prepare

a fresh stock solution.

Data Presentation
Table 1: Recommended Storage Conditions
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Form Temperature Duration Container
Additional

Notes

Solid -20°C Long-term
Tightly sealed,

dry

Stock Solution -80°C Up to 6 months Tightly sealed Avoid moisture[3]

-20°C Up to 1 month Tightly sealed Avoid moisture[3]

Experimental Protocols
Protocol 1: Preparation of a Sterile Aqueous Stock Solution

Preparation:

Allow the solid D-(-)-3-Phosphoglyceric acid disodium salt to equilibrate to room

temperature before opening the container to prevent condensation.

Weigh the desired amount of the solid in a sterile container.

Dissolution:

Add the appropriate volume of sterile, high-purity water to achieve the desired

concentration.

Vortex or mix the solution until the solid is completely dissolved. The solution should be

clear and colorless to faintly yellow.[4]

Sterilization:

For sterile applications, filter the solution through a sterile 0.22 μm syringe filter into a

sterile container.

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.
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Store the aliquots at -20°C for up to one month or at -80°C for up to six months.[3]

Mandatory Visualization

Solution Preparation

Storage & Use

Troubleshooting

Start: Need D-(-)-3-PG Solution

Weigh Solid Compound

Dissolve in High-Purity Water

Solution Clear & Colorless/Faintly Yellow?

Discard and Re-prepare

No

Sterile Filter (0.22 µm)

Yes

Aliquot into Single-Use Volumes

Select Storage Temperature

Store at -20°C (≤ 1 month)

-20°C
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-80°C

Use in Experiment

Inconsistent Results?

NoSolution within Recommended Storage Time?

Yes

Yes

Prepare Fresh Solution

No
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Click to download full resolution via product page

Caption: Workflow for preparing and storing stable D-(-)-3-Phosphoglyceric acid disodium
salt solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b037804?utm_src=pdf-body-img
https://www.benchchem.com/product/b037804?utm_src=pdf-body
https://www.benchchem.com/product/b037804?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/US/en/sds/sigma/p8877?userType=undefined
https://moleculardepot.com/product/d-%E2%88%92-3-phosphoglyceric-acid-disodium-salt/
https://www.medchemexpress.com/d-minus-3-phosphoglyceric-acid-disodium.html
https://www.sigmaaldrich.com/TR/en/product/sigma/p8877
https://www.benchchem.com/product/b037804#how-to-ensure-the-stability-of-d-3-phosphoglyceric-acid-disodium-salt-solutions
https://www.benchchem.com/product/b037804#how-to-ensure-the-stability-of-d-3-phosphoglyceric-acid-disodium-salt-solutions
https://www.benchchem.com/product/b037804#how-to-ensure-the-stability-of-d-3-phosphoglyceric-acid-disodium-salt-solutions
https://www.benchchem.com/product/b037804#how-to-ensure-the-stability-of-d-3-phosphoglyceric-acid-disodium-salt-solutions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b037804?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b037804?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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